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Compound of Interest

Compound Name: Lithium salicylate

Cat. No.: B1592833

This technical guide provides a comprehensive overview of the chemical, physical, and
biological properties of lithium salicylate, tailored for researchers, scientists, and
professionals in drug development.

Core Chemical and Physical Properties

Lithium salicylate is the lithium salt of salicylic acid.[1] It is commercially available, typically as
a white to off-white crystalline powder.[2] The compound exists in both anhydrous and
monohydrate forms. It is known to be hygroscopic, meaning it readily absorbs moisture from
the air.[2]

Molecular Formula and Weight

The fundamental properties of both the anhydrous and monohydrate forms of lithium
salicylate are summarized below.
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Anhydrous Lithium Lithium Salicylate
Property .
Salicylate Monohydrate
Molecular Formula C7HsLiOs3[3][4] C7H7LiO4[5]
Molecular Weight 144.05 g/mol [6][7] 162.1 g/mol [5]
lithium;2-
IUPAC Name lithium;2-hydroxybenzoate[8]
hydroxybenzoate;hydrate[5]
CAS Number 552-38-5[3][4] 75575-50-7[5]

Physicochemical Data

Key physicochemical data for lithium salicylate are presented in the following table, providing
essential information for its handling, formulation, and analysis.

Property Value
Appearance White to off-white crystalline powder[2]
Melting Point >350 °C[2][9]
N Soluble in water and ethanol; slightly soluble in
Solubility ]
non-polar organic solvents[2]
Density 1.428 g/cm3 at 20°C

Spectroscopic and Crystallographic Data

Spectroscopic and crystallographic analyses are crucial for the structural elucidation and
confirmation of lithium salicylate's identity and purity.

Spectroscopic Analysis
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Technique

Description

1H NMR

1H NMR spectra for lithium salicylate are
available and have been recorded in DMSO-de.
[10] Key resonances are observed for the

aromatic protons of the salicylate moiety.

13C NMR

13C NMR spectral data for lithium salicylate is
also available, showing distinct signals for the
eight carbon atoms in its structure, including the

carboxyl and phenolic carbons.[5][11]

FT-IR

The FT-IR spectrum of lithium salicylate displays
characteristic absorption bands. These include a
broad peak for the O-H stretch, sharp peaks for
C=C aromatic stretching, and strong bands
corresponding to the carboxylate (C=0)

stretching vibrations.[12]

Mass Spectrometry

Lithium salicylate has been utilized as a matrix
in Matrix-Assisted Laser Desorption/lonization
Mass Spectrometry (MALDI-MS) for the analysis
of hydrocarbons and wax esters, where it

facilitates the formation of [M+Li]* adducts.[13]

Crystallographic Data

The crystal structure of lithium salicylate monohydrate has been determined by X-ray

diffraction.[14] It crystallizes in a layer structure.[3][14]

Parameter Value
Crystal System Monoclinic
Space Group P21/c[3][14]

Unit Cell Dimensions

a=13.1148 A, b=4.6992 A, c=12.8071 A, B =
107.900°[5]
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Experimental Protocols
Synthesis of Lithium Salicylate

A common laboratory-scale synthesis of lithium salicylate involves the neutralization of
salicylic acid with a lithium base, such as lithium hydroxide.

Materials:

» Salicylic acid

e Lithium hydroxide monohydrate

e Deionized water

o Ethanol

Procedure:

» Dissolve a calculated molar equivalent of salicylic acid in a minimal amount of ethanol.

» In a separate vessel, prepare an aqueous solution of a molar equivalent of lithium hydroxide
monohydrate.

o Slowly add the lithium hydroxide solution to the salicylic acid solution with constant stirring.

e The reaction mixture can be gently heated to ensure the completion of the neutralization
reaction.

e The resulting solution contains dissolved lithium salicylate.

e The product can be isolated by evaporation of the solvents under reduced pressure.

Purification by Recrystallization

Lithium salicylate can be purified by recrystallization from a suitable solvent system, such as
ethanol-water.

Procedure:
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» Dissolve the crude lithium salicylate in a minimum amount of hot ethanol.
« If impurities are present, the hot solution can be filtered to remove any insoluble material.
e Slowly add hot deionized water to the ethanol solution until turbidity is observed.

 Allow the solution to cool slowly to room temperature to promote the formation of well-
defined crystals.

o Further cooling in an ice bath can maximize the yield of the purified crystals.
o Collect the crystals by vacuum filtration and wash with a small amount of cold ethanol.

e Dry the purified lithium salicylate crystals in a vacuum oven.

Biological Activity and Signaling Pathways

Lithium salts are well-established as mood stabilizers for the treatment of bipolar disorder.[15]
The therapeutic effects of lithium are attributed to its modulation of several intracellular
signaling pathways.

Inhibition of Glycogen Synthase Kinase-33 (GSK-3pB)

A primary mechanism of lithium's action is the direct and indirect inhibition of GSK-3[3.[6][15]
This inhibition leads to the stabilization of -catenin, which can then translocate to the nucleus
and regulate gene expression, promoting neuroprotective effects.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1592833?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

